Cas no 462651-65-6 (potassium 4-carboxy-1,2,5-thiadiazole-3-carboxylate hydrate)

potassium 4-carboxy-1,2,5-thiadiazole-3-carboxylate hydrate structure
462651-65-6 structure
Product Name:potassium 4-carboxy-1,2,5-thiadiazole-3-carboxylate hydrate
CAS No:462651-65-6
MF:C4H3KN2O5S
MW:230.240320444107
CID:3095176
PubChem ID:23664354
Update Time:2025-04-21

potassium 4-carboxy-1,2,5-thiadiazole-3-carboxylate hydrate Chemical and Physical Properties

Names and Identifiers

    • potassium 4-carboxy-1,2,5-thiadiazole-3-carboxylate hydrate
    • CCG-2144
    • AKOS003197176
    • MTA65165
    • 462651-65-6
    • EN300-172709
    • potassium;4-carboxy-1,2,5-thiadiazole-3-carboxylate;hydrate
    • Z1837073454
    • C4H3KN2O5S
    • Potassium4-carboxy-1,2,5-thiadiazole-3-carboxylateHydrate
    • 820-716-4
    • AKOS003231838
    • Inchi: 1S/C4H2N2O4S.K.H2O/c7-3(8)1-2(4(9)10)6-11-5-1;;/h(H,7,8)(H,9,10);;1H2/q;+1;/p-1
    • InChI Key: BJIVBBVMSPGUDU-UHFFFAOYSA-M
    • SMILES: [K+].S1N=C(C(=O)O)C(C(=O)[O-])=N1.O

Computed Properties

  • Exact Mass: 229.93997386Da
  • Monoisotopic Mass: 229.93997386Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132Ų

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